Cas no 2003896-12-4 (Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester
• CAS No: 2003896-12-4
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5293366
• Update Time: 2025-06-10

Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-9-5-8-11(15)10-6-4-7-10/h10H,4-9H2,1-3H3,(H,14,16)
• InChI Key： QKVWMXZEZCZULO-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCCC(C1CCC1)=O

Additional information on Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester (CAS No. 2003896-12-4): A Comprehensive Overview

Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester, identified by its CAS number 2003896-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to a class of molecules known for their versatile applications in drug development and synthetic chemistry. The unique structural features of this compound, including its 1,1-dimethylethyl ester moiety and the presence of a 4-cyclobutyl-4-oxobutyl group, make it a promising candidate for various biochemical and pharmacological investigations.

The N-(4-cyclobutyl-4-oxobutyl) part of the molecule introduces a rigid cyclobutane ring system, which can influence the conformational flexibility and binding properties of the compound. This structural motif is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic profiles. The 1,1-dimethylethyl ester group, on the other hand, provides a site for further functionalization and can be hydrolyzed under specific conditions to yield valuable intermediates. These features collectively contribute to the compound's potential utility in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their role as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The compound Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester has been studied for its potential applications in the synthesis of bioactive molecules that target specific enzymatic pathways. For instance, carbamate derivatives have shown promise in inhibiting enzymes such as carbonic anhydrase and kinases, which are implicated in various diseases.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that exhibit significant therapeutic effects. The cyclobutyl group enhances the lipophilicity of the molecule, which can improve its membrane permeability and oral bioavailability. Additionally, the presence of an ester functionality allows for easy modification through hydrolysis or transesterification reactions, providing chemists with a versatile platform for structure-activity relationship (SAR) studies. These attributes make it an attractive scaffold for developing new drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, scientists have been able to identify potential binding interactions between Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester and biological targets. These studies have revealed that the compound can interact with specific amino acid residues in enzymes and receptors, suggesting its potential as a lead compound for drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

From a biochemical perspective, carbamate-based compounds have been shown to modulate various signaling pathways by acting as inhibitors or activators of key enzymes. The structural features of Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester make it a candidate for targeting enzymes involved in inflammation and oxidative stress pathways. Preliminary studies have indicated that derivatives of this compound exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokine production. Such findings highlight its potential as a therapeutic agent in conditions characterized by chronic inflammation.

The pharmaceutical industry has increasingly recognized the importance of developing drugs with improved pharmacokinetic profiles. The 1,1-dimethylethyl ester group in this compound contributes to its stability under physiological conditions while also allowing for controlled release mechanisms upon administration. This characteristic is particularly relevant for oral formulations where sustained drug delivery is desired. Furthermore, the cyclobutane ring system enhances rigidity, which can prevent unwanted conformations that might reduce binding affinity or increase toxicity.

In conclusion,Carbamic acid, N-(4-cyclobutyl-4-oxobutyl)-, 1,1-dimethylethyl ester (CAS No. 2003896-12-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for designing novel therapeutic agents with enhanced efficacy and improved pharmacokinetic properties. Ongoing studies continue to explore its applications in drug discovery and synthetic chemistry, underscoring its importance as a valuable chemical entity in modern medicinal chemistry.